Cas no 1780519-29-0 (2-(2-hydroxy-4,5-dimethylphenyl)acetonitrile)

• Product Name: 2-(2-hydroxy-4,5-dimethylphenyl)acetonitrile
• CAS No: 1780519-29-0
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5841551
• PubChem ID: 84764361
• Update Time: 2025-09-28

2-(2-hydroxy-4,5-dimethylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-hydroxy-4,5-dimethyl-
• 2-(2-hydroxy-4,5-dimethylphenyl)acetonitrile

• Inchi： 1S/C10H11NO/c1-7-5-9(3-4-11)10(12)6-8(7)2/h5-6,12H,3H2,1-2H3
• InChI Key： ARGTWVZTSRMIIC-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(C)=C(C)C=C1O

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 317.8±37.0 °C(Predicted)
• pka: 9.71±0.48(Predicted)

Additional information on 2-(2-hydroxy-4,5-dimethylphenyl)acetonitrile

2-(2-Hydroxy-4,5-Dimethylphenyl)Acetonitrile: A Comprehensive Overview

2-(2-Hydroxy-4,5-Dimethylphenyl)Acetonitrile, also known by its CAS number 1780519-29-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of acetonitriles, which are widely used as solvents and intermediates in organic synthesis. The structure of this compound consists of a phenyl ring substituted with hydroxyl and methyl groups at specific positions, making it unique in terms of reactivity and functionality.

The phenyl ring in 2-(2-Hydroxy-4,5-Dimethylphenyl)Acetonitrile is substituted with a hydroxyl group at the 2-position and methyl groups at the 4 and 5 positions. This substitution pattern imparts specific electronic and steric effects, which influence the compound's chemical behavior. The presence of the hydroxyl group introduces hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents. Meanwhile, the methyl groups provide steric hindrance, which can be advantageous in certain synthetic reactions where regioselectivity is desired.

Recent studies have highlighted the potential of 2-(2-Hydroxy-4,5-Dimethylphenyl)Acetonitrile as a building block in drug discovery. Its ability to form stable complexes with metal ions has been explored in the context of developing new anticancer agents. Researchers have found that the compound can coordinate with transition metals such as copper and zinc, leading to the formation of metalloorganic frameworks that exhibit promising cytotoxic activity against various cancer cell lines.

In addition to its role in medicinal chemistry, 2-(2-Hydroxy-4,5-Dimethylphenyl)Acetonitrile has found applications in materials science. The compound has been used as a precursor for synthesizing novel polymers with improved thermal stability and mechanical properties. By incorporating this compound into polymer backbones, scientists have developed materials that are resistant to high temperatures and exhibit excellent durability under harsh conditions.

The synthesis of 2-(2-Hydroxy-4,5-Dimethylphenyl)Acetonitrile typically involves multi-step organic reactions. One common approach involves the nucleophilic substitution of an appropriate aryl halide with an amine derivative followed by oxidation to introduce the nitrile group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

The physicochemical properties of 1780519-29-0 make it suitable for use in various industrial processes. Its moderate boiling point and low viscosity facilitate its use as a solvent in large-scale chemical reactions. Moreover, its stability under standard storage conditions ensures long-term usability without degradation.

In conclusion, 2-(2-Hydroxy-4,5-Dimethylphenyl)Acetonitrile, CAS number 1780519-29-0, is a valuable compound with diverse applications across multiple disciplines. From drug discovery to materials science, its unique structure and properties continue to drive innovative research and development efforts. As new synthetic methods emerge and its applications expand, this compound is poised to play an increasingly important role in the chemical industry.